Cas no 1392149-94-8 (2-Pyridinecarbonitrile, 1,6-dihydro-3-nitro-6-thioxo-)

• Product Name: 2-Pyridinecarbonitrile, 1,6-dihydro-3-nitro-6-thioxo-
• CAS No: 1392149-94-8
• MF: C₆H₃N₃O₂S
• MW: 181.171919107437
• CID: 2129950
• Update Time: 2025-11-01

2-Pyridinecarbonitrile, 1,6-dihydro-3-nitro-6-thioxo- Chemical and Physical Properties

Names and Identifiers

• 3-nitro-6-thioxo-1,6-dihydropyridine-2-carbonitrile
• 3-nitro-6-thioxo-1,6-dihydropyridin-2-carbonitrile
• FHHKMGLAIOHCQY-UHFFFAOYSA-N
• 6-Mercapto-3-nitropicolinonitrile
• CID 86680557
• 2-Pyridinecarbonitrile, 1,6-dihydro-3-nitro-6-thioxo-

• Inchi： 1S/C6H3N3O2S/c7-3-4-5(9(10)11)1-2-6(12)8-4/h1-2H,(H,8,12)
• InChI Key： FHHKMGLAIOHCQY-UHFFFAOYSA-N
• SMILES： S=C1C=CC(=C(C#N)N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 355
• Topological Polar Surface Area: 114

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 220.1±50.0 °C(Predicted)
• pka: 3.71±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-Pyridinecarbonitrile, 1,6-dihydro-3-nitro-6-thioxo-

Comprehensive Overview of 2-Pyridinecarbonitrile, 1,6-dihydro-3-nitro-6-thioxo- (CAS No. 1392149-94-8)

The compound 2-Pyridinecarbonitrile, 1,6-dihydro-3-nitro-6-thioxo- (CAS No. 1392149-94-8) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyridine core, nitro group, and thioxo functionality, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways. The growing demand for nitrogen-containing heterocycles in medicinal chemistry further underscores its relevance.

In recent years, the scientific community has focused on sustainable synthesis methods for compounds like 2-Pyridinecarbonitrile, 1,6-dihydro-3-nitro-6-thioxo-. With the rise of green chemistry initiatives, researchers are optimizing catalytic processes to reduce waste and improve yields. This aligns with broader trends in eco-friendly chemical production, a topic frequently searched in academic and industrial databases. The compound’s nitro group also makes it a candidate for studies on redox-active molecules, which are pivotal in developing novel materials and sensors.

Another area of interest is the compound’s potential role in crop protection. Agrochemical companies are investigating derivatives of 2-Pyridinecarbonitrile for their herbicidal and fungicidal properties, addressing global concerns about food security and pesticide resistance. These applications resonate with current searches on next-generation agrochemicals and sustainable farming solutions. Its thioxo moiety may contribute to binding interactions with biological targets, a hypothesis supported by computational modeling studies.

From a technical standpoint, the compound’s spectroscopic properties (e.g., NMR, IR) and crystallographic data are well-documented, aiding in quality control during industrial-scale production. Analytical chemists often search for CAS No. 1392149-94-8 to access these references, highlighting the need for accurate, peer-validated data. Furthermore, its stability under various pH conditions makes it suitable for formulation studies, a key consideration for pharmaceutical developers.

In conclusion, 2-Pyridinecarbonitrile, 1,6-dihydro-3-nitro-6-thioxo- represents a multifaceted compound with applications spanning drug development, agricultural science, and material innovation. Its structural complexity and functional diversity continue to inspire research, aligning with trending queries like heterocyclic compound applications and nitro-group reactivity. As synthetic methodologies advance, this compound is poised to play a pivotal role in addressing contemporary scientific challenges.